Cas no 106345-05-5 (Acetic acid,2-cyano-2-[1-(cyanomethyl)-2-pyrrolidinylidene]-, ethyl ester)

• Product name: Acetic acid,2-cyano-2-[1-(cyanomethyl)-2-pyrrolidinylidene]-, ethyl ester
• CAS No: 106345-05-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 216960
• PubChem ID: 741244

Acetic acid,2-cyano-2-[1-(cyanomethyl)-2-pyrrolidinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-[1-(cyanomethyl)-2-pyrrolidinylidene]-, ethyl ester
• ethyl (2E)-2-cyano-2-[1-(cyanomethyl)pyrrolidin-2-ylidene]acetate
• 1-cyanomethyl-2-(2-cyano-2-ethoxycarbonyl)methylenepyrrolidine
• AC1LESKA
• Acetic acid, cyano(1-(cyanomethyl)-2-pyrrolidinylidene)-, ethyl ester
• ethyl (2E)-cyano[1-(cyanomethyl)pyrrolidin-2-ylidene]ethanoate
• Ethyl cyano(1-(cyanomethyl)-2-pyrrolidinylidene)acetate
• LS-11491
• STL324726
• STOCK1S-33432
• SR-01000484133
• AKOS001643063
• 106345-05-5
• (E)-ethyl 2-cyano-2-(1-(cyanomethyl)pyrrolidin-2-ylidene)acetate
• ETHYL 2-CYANO-2-[(2E)-1-(CYANOMETHYL)PYRROLIDIN-2-YLIDENE]ACETATE
• SR-01000484133-1

• Inchi： InChI=1S/C11H13N3O2/c1-2-16-11(15)9(8-13)10-4-3-6-14(10)7-5-12/h2-4,6-7H2,1H3/b10-9+
• InChI Key： BEPRCPNQULUTEM-MDZDMXLPSA-N
• SMILES： CCOC(/C(=C1\CCCN\1CC#N)/C#N)=O

Computed Properties

• Exact Mass: 219.100777
• Monoisotopic Mass: 219.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 1

Experimental Properties

• Density: 1.201
• Boiling Point: 376.1°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.522
• PSA: 77.12000
• LogP: 0.88446